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Compound of Interest

Compound Name: 3-Ethyl-2,2-dimethylpentane

Cat. No.: B097798

An In-depth Technical Guide to 3-Ethyl-2,2-dimethylpentane: Molecular Structure, Formula,
and Properties

This technical guide provides a comprehensive overview of the molecular structure, chemical
formula, and physicochemical properties of 3-Ethyl-2,2-dimethylpentane. It is intended for
researchers, scientists, and professionals in drug development and chemical synthesis who
require detailed information on this branched alkane.

Molecular Structure and Nomenclature

3-Ethyl-2,2-dimethylpentane is a saturated hydrocarbon belonging to the alkane class.[1] Its
systematic IUPAC name precisely describes its molecular structure. The structure is derived
from a parent five-carbon chain, which is indicated by the root name "pentane”.[2][3]

The substituents on this pentane chain are identified by the prefixes:
» "dimethyl": Indicates the presence of two methyl (-CHs) groups.
o "ethyl": Indicates the presence of one ethyl (-CH2CHs) group.

The numerical locants "2,2-" and "3-" specify the positions of these substituents along the
carbon chain. Therefore, the structure consists of:

e A pentane backbone.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b097798?utm_src=pdf-interest
https://www.benchchem.com/product/b097798?utm_src=pdf-body
https://www.benchchem.com/product/b097798?utm_src=pdf-body
https://www.benchchem.com/product/b097798?utm_src=pdf-body
https://www.wikidata.org/wiki/Q5651929
https://homework.study.com/explanation/draw-the-compound-3-ethyl-2-2-dimethyl-pentane.html
https://askfilo.com/user-question-answers-smart-solutions/give-the-structures-of-the-following-compounds-i-3-ethyl-2-2-3136343239303833
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Two methyl groups attached to the second carbon atom (C2).[2]
e One ethyl group attached to the third carbon atom (C3).[2]
The condensed structural formula is CH3—C(CH3)2—CH(C2Hs)-CH2—CHs.[3]

Chemical Formula and Identifiers

The chemical formula for 3-Ethyl-2,2-dimethylpentane is CoH20.[1][4][5][6] It is an isomer of
nonane.

Key chemical identifiers for this compound are listed below:

IUPAC Name: 3-ethyl-2,2-dimethylpentane[7]

CAS Registry Number: 16747-32-3[4][6]

Canonical SMILES: CCC(CC)C(C)(C)CI1]

InChl: InChI=1S/C9H20/c1-6-8(7-2)9(3,4)5/h8H,6-7H2,1-5H3[1][4]

INChiKey: CLZCPQKGOAXOJT-UHFFFAOYSA-N[1][4]

Physicochemical Properties

A summary of the key quantitative data for 3-Ethyl-2,2-dimethylpentane is presented in the
table below.
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Property Value Reference(s)
Molecular Formula CoH20 [11[41[5][7]
Molecular Weight 128.2551 g/mol [41[6]

Exact Mass 128.156500638 Da [7]

Melting Point -99 °C [8]

Boiling Point 134 °C [8]

Critical Temperature 302 °C [8]

Critical Pressure 21.2 atm [8]

Experimental Protocols

While specific synthesis protocols for 3-Ethyl-2,2-dimethylpentane are not detailed in the
provided search results, mass spectrometry is a key analytical technique for its
characterization.[4][6] The following is a generalized protocol for Electron lonization Mass
Spectrometry (EI-MS), a common method for analyzing volatile organic compounds like
alkanes.

Objective: To determine the mass-to-charge ratio (m/z) of the molecule and its fragments to
confirm its molecular weight and structural features.

Methodology: Electron lonization Mass Spectrometry (EI-MS)

o Sample Introduction: A small, pure sample of 3-Ethyl-2,2-dimethylpentane is introduced
into the mass spectrometer's inlet system. Due to its volatility, it is easily vaporized in a low-
pressure environment.

« lonization: The gaseous molecules pass into the ionization chamber. Here, they are
bombarded by a high-energy electron beam (typically 70 eV). This process ejects an electron
from the molecule, forming a positively charged molecular ion (M*e).

o Fragmentation: The high energy of the electron beam imparts significant internal energy to
the molecular ion, causing it to break apart into smaller, charged fragments and neutral
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radicals. The fragmentation pattern is characteristic of the molecule's structure.

o Acceleration: The positively charged ions (both the molecular ion and the fragment ions) are
accelerated by an electric field, ensuring they all have the same kinetic energy.

e Mass Analysis: The accelerated ions travel through a magnetic or electric field in the mass
analyzer. The field deflects the ions based on their mass-to-charge ratio (m/z). Lighter ions
are deflected more than heavier ones.

o Detection: An electron multiplier or Faraday cup detects the ions. The detector measures the
abundance of ions at each m/z value.

o Data Output: The output is a mass spectrum, which is a plot of relative ion abundance versus
m/z. For 3-Ethyl-2,2-dimethylpentane, a peak corresponding to the molecular weight (m/z =
128) would be expected, along with other peaks corresponding to characteristic fragments.

Logical Structure Visualization

The following diagram illustrates the logical workflow for constructing the 3-Ethyl-2,2-
dimethylpentane molecule based on its IUPAC name.

TUPAC Name Analysis
aaaaaaaa Parent Chain: pentane gz 1. Draw 5-carbon chain
c-c-c-c-Cc
Prefixes

Substituents:

Molecular Structure Construction

3. Add two methyl groups
atC2
Y

H

4. Add one ethyl group
atC3

2. Number the chain
C1-C2-C3-C4-C5

3-Ethyl-2,2-dimethylpentane
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- 3-ethyl

Click to download full resolution via product page

Caption: Logical derivation of the 3-Ethyl-2,2-dimethylpentane structure from its IUPAC
name.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Ethyl-2,2-dimethylpentane molecular structure and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097798#3-ethyl-2-2-dimethylpentane-molecular-

structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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